Cas no 1096296-14-8 (N-[(2,4-Dichlorophenyl)methyl]-3-methylcyclohexan-1-amine)

• Product Name: N-[(2,4-Dichlorophenyl)methyl]-3-methylcyclohexan-1-amine
• CAS No: 1096296-14-8
• MF: C₁₄H₁₉Cl₂N
• MW: 272.213361978531
• CID: 5048955
• Update Time: 2025-10-28

N-[(2,4-Dichlorophenyl)methyl]-3-methylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-[(2,4-dichlorophenyl)methyl]-3-methylcyclohexan-1-amine
• N-(2,4-Dichlorobenzyl)-3-methylcyclohexan-1-amine
• N-[(2,4-Dichlorophenyl)methyl]-3-methylcyclohexan-1-amine

• Inchi： 1S/C14H19Cl2N/c1-10-3-2-4-13(7-10)17-9-11-5-6-12(15)8-14(11)16/h5-6,8,10,13,17H,2-4,7,9H2,1H3
• InChI Key： XJFCHKQUXBYXRW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CNC1CCCC(C)C1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 234
• XLogP3: 4.8
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on N-[(2,4-Dichlorophenyl)methyl]-3-methylcyclohexan-1-amine

Research Briefing on N-[(2,4-Dichlorophenyl)methyl]-3-methylcyclohexan-1-amine (CAS: 1096296-14-8)

N-[(2,4-Dichlorophenyl)methyl]-3-methylcyclohexan-1-amine (CAS: 1096296-14-8) is a chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential applications in drug discovery and development. The presence of a dichlorophenyl group and a methylcyclohexylamine moiety suggests possible interactions with biological targets, making it a candidate for further investigation.

Recent studies have focused on the synthesis and characterization of N-[(2,4-Dichlorophenyl)methyl]-3-methylcyclohexan-1-amine, with particular emphasis on its physicochemical properties and reactivity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structure and purity. These studies have provided a solid foundation for subsequent pharmacological evaluations, which are critical for understanding its potential therapeutic applications.

Preliminary pharmacological screenings have indicated that N-[(2,4-Dichlorophenyl)methyl]-3-methylcyclohexan-1-amine exhibits moderate activity against certain enzyme targets, such as monoamine oxidases (MAOs) and cytochrome P450 enzymes. These findings suggest that the compound may have implications in the treatment of neurological disorders or as a modulator of drug metabolism. However, further in vitro and in vivo studies are required to elucidate its mechanism of action and optimize its pharmacological profile.

In addition to its potential therapeutic applications, N-[(2,4-Dichlorophenyl)methyl]-3-methylcyclohexan-1-amine has also been investigated for its role in chemical biology. Researchers have explored its use as a molecular probe to study protein-ligand interactions and cellular signaling pathways. The compound's ability to selectively bind to certain proteins makes it a valuable tool for understanding complex biological processes and identifying novel drug targets.

Despite the promising preliminary results, several challenges remain in the development of N-[(2,4-Dichlorophenyl)methyl]-3-methylcyclohexan-1-amine as a therapeutic agent or research tool. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies and formulation optimization. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, N-[(2,4-Dichlorophenyl)methyl]-3-methylcyclohexan-1-amine (CAS: 1096296-14-8) represents a promising area of research in the chemical biology and pharmaceutical fields. Its unique structural features and preliminary biological activities warrant further investigation to fully understand its therapeutic and research applications. Continued advancements in synthetic chemistry and pharmacological evaluation will be crucial in determining its future role in drug discovery and development.